Cas no 1804096-73-8 (4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride)

• Product Name: 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride
• CAS No: 1804096-73-8
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4979210
• Update Time: 2025-06-09

4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c11-7-1-2-9(10(13)15)6(3-7)4-8(14)5-12/h1-3H,4-5H2
• InChI Key： UWYDDNTUXWRREZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1

Additional information on 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride

Introduction to 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1804096-73-8)

4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride, identified by the chemical identifier CAS No. 1804096-73-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both bromine and chlorine substituents on the benzene ring, coupled with the unique 3-chloro-2-oxopropyl side chain, makes this molecule a versatile building block for further chemical modifications and functionalization.

The structural features of 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride contribute to its reactivity and make it a valuable tool in synthetic organic chemistry. The benzoyl chloride moiety is particularly interesting as it can undergo nucleophilic acyl substitution reactions, allowing for the introduction of diverse functional groups. This property is exploited in the development of novel pharmaceuticals, where benzoyl chlorides serve as key intermediates in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new strategies for drug discovery and development. 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride has emerged as a compound of interest due to its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer metabolism and inflammation. The bromine and chlorine atoms provide handles for further chemical manipulation, enabling researchers to fine-tune the properties of their final products.

The 3-chloro-2-oxopropyl group is particularly noteworthy as it introduces both electrophilic and nucleophilic sites within the molecule. This dual functionality allows for selective reactions at different positions, facilitating the construction of highly complex scaffolds. Such structural diversity is crucial in medicinal chemistry, where the balance between potency and selectivity often determines the success of a drug candidate. The ability to modify both the aromatic ring and the side chain provides chemists with unparalleled flexibility in designing molecules with tailored biological activities.

Advances in computational chemistry have further enhanced the utility of 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride as a synthetic intermediate. Molecular modeling studies have revealed insights into its reactivity patterns and predicted its behavior in various reaction conditions. These predictions have been validated experimentally, confirming that the compound behaves as expected when incorporated into multi-step synthetic routes. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, allowing researchers to accelerate the identification of promising lead compounds.

The pharmaceutical industry has also shown interest in leveraging 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride for the development of next-generation therapeutics. Its incorporation into libraries of compounds has led to the discovery of novel agents with potential applications in oncology, neurology, and infectious diseases. For example, derivatives derived from this compound have demonstrated inhibitory activity against kinases and proteases that are aberrantly expressed in cancer cells. This underscores its significance as a platform for generating pharmacologically relevant molecules.

From a synthetic perspective, 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride offers several advantages over other benzoyl chlorides due to its unique substitution pattern. The presence of both bromine and chlorine atoms allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many drugs. Additionally, the 3-chloro-2-oxopropyl group can undergo various transformations, including etherification or reduction reactions, expanding its utility further.

In conclusion, 4-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1804096-73-8) represents a powerful tool in synthetic chemistry with broad applications across pharmaceutical research and drug development. Its structural features enable diverse chemical modifications, making it an indispensable intermediate for constructing complex molecular entities with therapeutic potential. As research continues to uncover new methodologies for utilizing this compound, its importance is expected to grow further within the scientific community.